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Compound of Interest

Compound Name: GW280264X

Cat. No.: B15577662

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent, biologically active compounds like GW280264X is a critical component of
laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)
with detailed disposal instructions for GW280264X is not publicly available, this guide provides
a comprehensive set of procedures based on the compound's known properties and
established best practices for hazardous chemical waste management. Adherence to these
guidelines is essential to mitigate risks to personnel and the environment.

Understanding GW280264X: Key Chemical and
Safety Data

GW280264X is a potent inhibitor of ADAM10 and ADAM17, metalloproteinases involved in
various cellular processes. As with any biologically active small molecule, it should be handled
with care, assuming it may have hazardous properties. The following table summarizes key
guantitative data for GW280264X.
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BENGHE

Property Value Source

Molecular Weight 575.72 g/mol MedChemExpress
Formulation Crystalline solid Cayman Chemical
Solubility Soluble in DMSO Cayman Chemical
ICso for ADAM17 8.0 nM MedChemExpress
ICso for ADAM10 11.5nM MedChemExpress

Core Disposal Protocol: A Step-by-Step Approach

The following protocol outlines the recommended procedure for the safe disposal of
GW280264X and its associated waste. This protocol is designed to be a clear, step-by-step
guide for laboratory personnel.

Objective: To safely collect, label, and arrange for the disposal of GW280264X waste in
accordance with institutional and regulatory guidelines.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves (butyl rubber is recommended for handling DMSO).

o Designated hazardous waste container, compatible with the waste type (e.g., a clearly
labeled, sealable container for solid waste; a separate, compatible container for DMSO
solutions).

e Hazardous waste labels.
» Spill containment materials (e.g., absorbent pads).
Procedure:

o Waste Segregation:
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Solid Waste: Collect un-used or expired GW280264X powder in a designated, clearly
labeled hazardous waste container. This includes any contaminated consumables such as
weigh boats or pipette tips.

Ligquid Waste: Solutions of GW280264X, typically in DMSO, must be collected in a
separate, sealed, and properly labeled hazardous waste container. Do not mix with
agueous or other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.[1]

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into
contact with GW280264X should be considered hazardous and disposed of in the solid
chemical waste container.

Empty Containers: The original vial containing GW280264X should be triple-rinsed with a
suitable solvent (e.g., the solvent used for solubilization, like DMSO, followed by another
organic solvent like ethanol or acetone). The rinsate must be collected as hazardous liquid
waste.[2] After rinsing, the defaced container can typically be disposed of as regular lab
glass waste, but confirm this with your institutional guidelines.[2]

Waste Labeling:

Clearly label all hazardous waste containers with the words "Hazardous Waste," the full
chemical name "GW280264X," the solvent used (e.g., "in DMSQ"), and the approximate
concentration and quantity.

Include the date of waste generation and the responsible researcher's name and lab
location.

Storage:

[e]

[e]

o

Store hazardous waste containers in a designated and properly ventilated satellite
accumulation area within the laboratory.[3][4]

Ensure containers are sealed to prevent spills or evaporation.[3][5]

Store away from incompatible materials.
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» Disposal Request:

o Once the waste container is full or has reached the designated accumulation time limit,
contact your institution's EHS office to arrange for pickup and disposal by a certified
hazardous waste contractor.[4]

o Crucially, do not pour GW280264X or its solutions down the drain or dispose of it in the
regular trash.[2][4][6]

Spill and Emergency Procedures

In the event of a spill, immediately alert personnel in the area. For small spills, use absorbent
pads to contain the material, then clean the area with a suitable solvent. All cleanup materials
must be disposed of as hazardous waste. For larger spills, evacuate the area and contact your
institution's EHS or emergency response team.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for GW280264X.
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GW280264X Disposal Workflow
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Caption: A flowchart illustrating the proper segregation and disposal pathway for GW280264X
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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